![molecular formula C18H20ClFN4O B5637457 N-(3-chloro-4-fluorophenyl)-3-(1-pyrazin-2-ylpiperidin-4-yl)propanamide](/img/structure/B5637457.png)
N-(3-chloro-4-fluorophenyl)-3-(1-pyrazin-2-ylpiperidin-4-yl)propanamide
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Overview
Description
Synthesis Analysis
The synthesis process involves complex chemical reactions to form the desired compound. A related compound, 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide, was synthesized by reacting 2-(5-amino-4-chloro-2-fluorophenyl)-4,5,6,7-tetrahydro-2H-isoindole-1,3-dione with 3-chloro-2,2-dimethylpropanoyl chloride. Its structure was confirmed through X-ray single crystal diffraction, highlighting the detailed synthesis approach typical for compounds with similar complex structures (Huang Ming-zhi et al., 2005).
Molecular Structure Analysis
The molecular structure of compounds related to N-(3-chloro-4-fluorophenyl)-3-(1-pyrazin-2-ylpiperidin-4-yl)propanamide has been elucidated through techniques such as X-ray diffraction, showcasing the precision required to determine the configuration and orientation of such complex molecules. For instance, the molecular structure of a similar compound demonstrated the importance of crystallography in understanding the spatial arrangement of atoms within the molecule (Huang Ming-zhi et al., 2005).
Chemical Reactions and Properties
Chemical reactions involving this compound are complex and require specific conditions for successful synthesis. The reactions typically involve multiple steps, each carefully controlled to ensure the correct formation of the compound. The properties of the compound are determined by its functional groups, which influence its reactivity and interactions with other molecules.
Physical Properties Analysis
The physical properties of a compound, including melting point, boiling point, solubility, and crystal structure, are crucial for its characterization and application. For similar compounds, the crystallographic analysis provides insights into their stability, density, and molecular packing, which are essential for understanding their behavior in different environments.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity with other chemical groups, and stability under various conditions, are fundamental for predicting how the compound interacts in chemical reactions. Studies on related compounds emphasize the role of structural features, such as halogen substitutions, in determining their chemical behavior and reactivity.
References
- Huang Ming-zhi, Ma Yang-guang, Huang Ke-long, Ren Ye-Guo, Yin Du-lin, & Song Hai-bin. (2005). Synthesis and crystal structure of 3-chloro-N-(2-chloro-5-(1,3-dioxo-4,5,6,7-tetrahydro-1H-isoindol-2(3H)-yl)-4-fluorophenyl)-2,2-dimethylpropanamide. Journal of Chemical Crystallography, 35, 487-490. Link to the paper.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-3-(1-pyrazin-2-ylpiperidin-4-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClFN4O/c19-15-11-14(2-3-16(15)20)23-18(25)4-1-13-5-9-24(10-6-13)17-12-21-7-8-22-17/h2-3,7-8,11-13H,1,4-6,9-10H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMYJYMTZIOHPOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CCC(=O)NC2=CC(=C(C=C2)F)Cl)C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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